![molecular formula C22H10N2 B166750 Benzo[k]fluoranthene-7,12-dicarbonitrile CAS No. 72851-41-3](/img/structure/B166750.png)
Benzo[k]fluoranthene-7,12-dicarbonitrile
Overview
Description
Benzo[k]fluoranthene-7,12-dicarbonitrile is a chemical compound with the molecular formula C22H10N2 and a molecular weight of 302.33 . It is used as an intermediate in synthesizing Benzo[k]fluoranthene, which is used as an optical sensor for nitro-aromatic compounds due to fluorescence quenching of the molecule .
Synthesis Analysis
Benzo[k]fluoranthene-7,12-dicarbonitrile is synthesized from N-phenyl-1,3-diarylisobenzofuran-5,6-dicarboximides by the Diels-Alder reaction with acenaphthylene and subsequent dehydration with trifluoromethanesulfonic acid .Molecular Structure Analysis
The molecular structure of Benzo[k]fluoranthene-7,12-dicarbonitrile is represented by the InChI string:InChI=1S/C22H10N2/c23-11-18-14-7-1-2-8-15 (14)19 (12-24)22-17-10-4-6-13-5-3-9-16 (20 (13)17)21 (18)22/h1-10H . Chemical Reactions Analysis
As an intermediate, Benzo[k]fluoranthene-7,12-dicarbonitrile is used in the synthesis of Benzo[k]fluoranthene . The exact chemical reactions involving this compound are not specified in the available resources.Physical And Chemical Properties Analysis
Benzo[k]fluoranthene-7,12-dicarbonitrile is a solid substance with a light yellow to yellow color . It has a melting point of >300°C (dec.) . It is slightly soluble in methanol when heated and very slightly soluble in chloroform .Scientific Research Applications
Electrochemical Analysis
The electrochemical properties of Benzo[k]fluoranthene have been studied using a bare glassy carbon electrode, cyclic voltammetry, and square wave voltammetry . An irreversible wave was generated due to adsorption-controlled diffusion at a potential of about +0.80 V at the glassy carbon electrode . This study has led to the development of a new voltammetric technique for its quantification .
Environmental Monitoring
Benzo[k]fluoranthene, a member of polycyclic aromatic hydrocarbons (PAHs), is an environmental pollutant. The newly developed voltammetric technique can be used for the analysis of PAHs in environmental samples without prior purification or separation steps .
Carcinogen Research
Benzo[k]fluoranthene-7,12-dicarbonitrile is used as a reference standard in cancer research . It helps in understanding the role of PAHs in carcinogenesis.
Development of Analytical Methods
The study of Benzo[k]fluoranthene has led to the development of new analytical methods for the analysis of carcinogenic and mutagenic environmental pollutants .
Spectroscopic Analysis
The spectroscopic properties of Benzo[k]fluoranthene have been examined, providing valuable data for its identification and quantification .
Chromatographic Analysis
Chromatographic techniques have been used to study Benzo[k]fluoranthene, contributing to the development of methods for its separation and quantification .
Mechanism of Action
Target of Action
Benzo[k]fluoranthene-7,12-dicarbonitrile is primarily used as an intermediate in synthesizing Benzo[k]fluoranthene . The primary targets of this compound are nitro-aromatic compounds . These compounds are often used in the production of dyes, pharmaceuticals, and explosives .
Mode of Action
The compound interacts with its targets through a process known as fluorescence quenching . This is a process where the fluorescence intensity of a given substance is decreased due to the presence of another compound . In this case, Benzo[k]fluoranthene-7,12-dicarbonitrile quenches the fluorescence of nitro-aromatic compounds .
Biochemical Pathways
It is known that the compound plays a role in the synthesis of benzo[k]fluoranthene , which is used as an optical sensor for nitro-aromatic compounds .
Pharmacokinetics
It is known that the compound is poorly soluble in most solvents . This could potentially affect its absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.
Result of Action
The primary result of the action of Benzo[k]fluoranthene-7,12-dicarbonitrile is the quenching of fluorescence in nitro-aromatic compounds . This makes it useful in the detection of these compounds. It is also known to be a carcinogen and mutagen , indicating that it may have harmful effects at the molecular and cellular levels.
Action Environment
The action of Benzo[k]fluoranthene-7,12-dicarbonitrile can be influenced by various environmental factors. For instance, its solubility can be affected by the presence of different solvents . Additionally, its stability and efficacy could potentially be influenced by factors such as temperature and pH, although specific data on these aspects is currently lacking.
Safety and Hazards
properties
IUPAC Name |
benzo[k]fluoranthene-7,12-dicarbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H10N2/c23-11-18-14-7-1-2-8-15(14)19(12-24)22-17-10-4-6-13-5-3-9-16(20(13)17)21(18)22/h1-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIELEHOHWKWREL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C3C4=CC=CC5=C4C(=CC=C5)C3=C2C#N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00369321 |
Source
|
| Record name | benzo[k]fluoranthene-7,12-dicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00369321 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[k]fluoranthene-7,12-dicarbonitrile | |
CAS RN |
72851-41-3 |
Source
|
| Record name | benzo[k]fluoranthene-7,12-dicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00369321 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | benzo[k]fluoranthene-7,12-dicarbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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